Cas no 1638651-87-2 (3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester)
3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
- 8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid
- MFCD33405240
- D96760
- 1638651-87-2
- LTICVSVPTXOFMF-UHFFFAOYSA-N
- PS-17641
- AKOS040768323
- 8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylicacid
- 8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-5-carboxylic acid
- 8-[(2-methylpropan-2-yl)oxycarbonyl]-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid
- SCHEMBL16237907
- 8-Boc-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid
- 8-(tert-Butoxycarbonyl)-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid
-
- Inchi: 1S/C12H19NO5/c1-11(2,3)18-10(16)13-8-4-5-12(13,9(14)15)7-17-6-8/h8H,4-7H2,1-3H3,(H,14,15)
- InChI Key: LTICVSVPTXOFMF-UHFFFAOYSA-N
- SMILES: C12(C(O)=O)N(C(OC(C)(C)C)=O)C(CC1)COC2
Computed Properties
- Exact Mass: 257.12632271g/mol
- Monoisotopic Mass: 257.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- Density: 1.291±0.06 g/cm3(Predicted)
- Boiling Point: 393.9±42.0 °C(Predicted)
- pka: 3.71±0.20(Predicted)
3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1053238-100mg |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid |
1638651-87-2 | 97% | 100mg |
$465 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053238-250MG |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid |
1638651-87-2 | 97% | 250mg |
$745 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053238-500MG |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid |
1638651-87-2 | 97% | 500mg |
$1240 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053238-1G |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid |
1638651-87-2 | 97% | 1g |
$1860 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053238-5G |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid |
1638651-87-2 | 97% | 5g |
$4860 | 2023-08-31 | |
| 1PlusChem | 1P01M3SK-100mg |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylicacid |
1638651-87-2 | 95% | 100mg |
$396.00 | 2024-06-19 | |
| 1PlusChem | 1P01M3SK-250mg |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylicacid |
1638651-87-2 | 95% | 250mg |
$654.00 | 2024-06-19 | |
| 1PlusChem | 1P01M3SK-500mg |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylicacid |
1638651-87-2 | 95% | 500mg |
$1088.00 | 2024-06-19 | |
| 1PlusChem | 1P01M3SK-1g |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylicacid |
1638651-87-2 | 95% | 1g |
$1632.00 | 2024-06-19 | |
| eNovation Chemicals LLC | Y1053238-250mg |
8-tert-butoxycarbonyl-3-oxa-8-azabicyclo[3.2.1]octane-1-carboxylic acid |
1638651-87-2 | 97% | 250mg |
$745 | 2025-02-28 |
3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester
Introduction to 3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester (CAS No. 1638651-87-2)
3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester, identified by the CAS number 1638651-87-2, is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic heterocycles, featuring a unique structural framework that combines both oxygen and nitrogen atoms within its bicyclic system. The presence of two carboxylic acid groups and an isobutyl ester substituent at the 8-position contributes to its distinct chemical properties and potential biological activities.
The structural motif of 3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester is characterized by its rigid bicyclic core, which is flanked by functionalized carboxylic acid moieties at the 1 and 8 positions. The incorporation of an isobutyl ester group at the 8-position not only influences the compound's solubility and metabolic stability but also introduces a potential site for further derivatization and bioactivity modulation. This structural complexity makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.
In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The bicyclo[3.2.1]octane scaffold, in particular, has been extensively studied for its potential applications in medicinal chemistry. The nitrogen atom within this scaffold can serve as a hydrogen bond acceptor or participate in coordination interactions with biological targets, while the oxygen atoms can enhance solubility and interact with hydrophilic residues in proteins. These features make such compounds valuable candidates for modulating various biological pathways.
One of the most compelling aspects of 3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester is its potential as a building block for more complex molecules. The presence of multiple reactive sites—such as the carboxylic acid groups and the ester moiety—allows for facile chemical modifications through strategies like amidation, alkylation, or hydrolysis. These modifications can be tailored to optimize pharmacokinetic properties or enhance binding affinity to specific biological targets.
Recent advancements in computational chemistry have enabled more efficient virtual screening and design of heterocyclic compounds like 3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester. Molecular modeling techniques have been employed to predict binding interactions with enzymes and receptors of interest, providing insights into how structural modifications might influence bioactivity. Such computational approaches have accelerated the discovery process by allowing researchers to rapidly evaluate numerous derivatives before synthesizing them in the laboratory.
The pharmacological potential of this compound has not gone unnoticed by academic researchers and pharmaceutical companies alike. Several studies have explored analogs of this scaffold for their ability to interact with targets involved in inflammatory responses, pain perception, and neurodegenerative diseases. For instance, derivatives with similar structural features have shown promise in preclinical models as modulators of cyclooxygenase (COX) enzymes or serine proteases implicated in inflammation.
The synthesis of 3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires careful consideration of reaction pathways to ensure high yield and purity while minimizing side reactions. Advances in transition metal-catalyzed reactions have provided new tools for constructing complex cyclic frameworks efficiently.
In addition to its medicinal chemistry applications,3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, particularly derivatives thereof, has found utility in materials science as a precursor for polymers with unique mechanical properties or as a component in specialty coatings that exhibit enhanced durability under extreme conditions.
The future direction of research involving this compound is likely to focus on expanding its chemical space through combinatorial synthesis and library generation techniques such as split-pool synthesis or microreactor systems that enable high-throughput production of diverse derivatives.
The development of robust analytical methods for characterizing CAS No 1638651-87-2 derivatives will also be critical for advancing preclinical studies toward clinical trials if they demonstrate sufficient promise based on early pharmacological findings.
1638651-87-2 (3-Oxa-8-azabicyclo[3.2.1]octane-1,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)